Cas no 94367-56-3 (1,1'-Biphenyl,4-(methyl-d3)-)
1,1'-Biphenyl,4-(methyl-d3)- structure
Product Name:1,1'-Biphenyl,4-(methyl-d3)-
CAS No:94367-56-3
MF:C13H12
MW:171.252868652344
CID:798571
PubChem ID:58720980
Update Time:2025-04-19
1,1'-Biphenyl,4-(methyl-d3)- Chemical and Physical Properties
Names and Identifiers
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- 1,1'-Biphenyl,4-(methyl-d3)-
- 4-METHYL-D3-DIPHENYL
- 1-phenyl-4-(trideuteriomethyl)benzene
- 94367-56-3
-
- Inchi: 1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3/i1D3
- InChI Key: ZZLCFHIKESPLTH-FIBGUPNXSA-N
- SMILES: C1(C=CC(C([2H])([2H])[2H])=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 171.113
- Monoisotopic Mass: 171.113
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 0A^2
1,1'-Biphenyl,4-(methyl-d3)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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